5-chloro-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15ClN6O2S/c18-14-8-7-13(27-14)16(25)19-11-3-5-12(6-4-11)24-21-15(20-22-24)17(26)23-9-1-2-10-23/h3-8H,1-2,9-10H2,(H,19,25)
• InChI Key: OGHULASYQPELCS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C17H15ClN6O2S
• Molecular Weight: 402.9 g/mol

Description

5-chloro-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15ClN6O2S and its molecular weight is 402.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to "5-chloro-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)thiophene-2-carboxamide" have been synthesized and characterized to explore their chemical and physical properties. For instance, novel thiophene, thiazolyl-thiophene, and thienopyridine derivatives have been synthesized and tested for their anticancer activities (Atta & Abdel‐Latif, 2021). Such compounds are promising for the development of new therapeutic agents due to their structural uniqueness and potential biological activities.

Antioxidant Activity

Derivatives of similar structures have been investigated for their antioxidant properties. A study synthesized a series of derivatives and evaluated their antioxidant activities through the DPPH radical scavenging method and reducing power assay. Some compounds showed potent antioxidant activities, surpassing even well-known antioxidants like ascorbic acid (Tumosienė et al., 2019). This suggests potential applications in developing antioxidant agents for pharmaceutical or cosmetic industries.

Antimicrobial and Antifungal Activities

Research has also focused on the antimicrobial and antifungal activities of related compounds. Synthesis and characterization of new derivatives have been conducted, with some showing promising results against a range of microbial strains (Zhu et al., 2014). Such studies are crucial for the discovery of new antibiotics and antifungal agents to combat resistant strains of bacteria and fungi.

Novel Polyamides and Polymers

In the field of polymer science, new polyamides based on derivatives similar to the specified compound have been synthesized and characterized, showing interesting thermal properties and solubility in polar solvents (Faghihi & Mozaffari, 2008). These materials could have applications in advanced materials science, including coatings, films, and engineered fabrics.